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Compound of Interest

Compound Name: Urethane-d5

Cat. No.: B196603 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Urethane-d5 (ethyl-d5 carbamate), a

deuterated analog of urethane. It is a crucial tool in various research and development

applications, particularly in analytical chemistry and drug metabolism studies. This document

outlines its fundamental properties, common applications, and a generalized experimental

workflow for its use as an internal standard.

Core Properties of Urethane-d5
Urethane-d5 is a stable, isotopically labeled form of urethane, where the five hydrogen atoms

on the ethyl group are replaced with deuterium. This substitution results in a higher molecular

weight compared to its unlabeled counterpart, which is essential for its use in mass

spectrometry-based quantification.

Physicochemical Data
The key quantitative properties of Urethane-d5 are summarized in the table below for easy

reference and comparison.
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Property Value References

Molecular Formula C₃H₂D₅NO₂ [1][2][3][4]

Linear Formula H₂NCO₂C₂D₅ [5]

Molecular Weight 94.12 g/mol [1][2][3][5]

CAS Number 73962-07-9 [1][2][3][5]

Appearance
White to Light Brown Low-

Melting Solid
[3]

Melting Point 43-50 °C [1][3][5]

Boiling Point 182-184 °C [1][5]

Density 1.104 g/cm³ [1]

Isotopic Purity >98 atom % D [4][5][6]

Solubility
DMSO (Slightly), Methanol

(Slightly)
[3][7]

Applications in Research and Development
The primary application of Urethane-d5 is as an internal standard in quantitative analytical

methods, such as gas chromatography-mass spectrometry (GC-MS) and liquid

chromatography-mass spectrometry (LC-MS).[7] Its utility stems from the fact that its chemical

and physical properties are nearly identical to that of endogenous urethane, but it is

distinguishable by its mass. This allows for accurate quantification of urethane in various

matrices by correcting for sample loss during preparation and variations in instrument

response.

Urethane is a compound of interest in the food and beverage industry as it can be a byproduct

of fermentation.[7] It is also used in chemical synthesis and has been studied for its biological

activities.[4][7] Therefore, a reliable method for its quantification is often required, for which

Urethane-d5 serves as an ideal internal standard.
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Experimental Protocol: Use as an Internal Standard
in LC-MS
The following is a generalized protocol for the use of Urethane-d5 as an internal standard for

the quantification of urethane in a liquid sample.

1. Preparation of Stock Solutions:

Prepare a stock solution of Urethane-d5 in a suitable solvent (e.g., Methanol) at a

concentration of 1 mg/mL.

Prepare a series of calibration standards of unlabeled urethane at known concentrations.

2. Sample Preparation:

To a known volume of the sample, add a precise amount of the Urethane-d5 internal

standard stock solution.

Perform any necessary sample cleanup or extraction steps (e.g., solid-phase extraction,

liquid-liquid extraction).

Evaporate the solvent and reconstitute the residue in the mobile phase.

3. LC-MS Analysis:

Inject the prepared sample into the LC-MS system.

Separate the analyte from other matrix components using a suitable chromatographic

column and mobile phase gradient.

Detect and quantify the parent and/or fragment ions of both urethane and Urethane-d5
using the mass spectrometer, typically in multiple reaction monitoring (MRM) mode.

4. Data Analysis:

For each sample and calibration standard, calculate the ratio of the peak area of urethane to

the peak area of Urethane-d5.
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Construct a calibration curve by plotting the peak area ratio against the concentration of the

urethane standards.

Determine the concentration of urethane in the unknown samples by interpolating their peak

area ratios on the calibration curve.

Workflow for Quantitative Analysis using Urethane-
d5
The following diagram illustrates the general workflow for using Urethane-d5 as an internal

standard in a quantitative LC-MS experiment.
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Caption: Workflow for quantitative analysis using Urethane-d5 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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